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Compound of Interest

Compound Name: Dicamba-butyric acid

Cat. No.: B12374791

An In-depth Technical Guide to Dicamba-butyric
acid

This technical guide provides a comprehensive overview of Dicamba-butyric acid, a derivative
of the well-known herbicide Dicamba. The document is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its chemical properties,
synthesis, and biological mode of action. Given the limited specific data on Dicamba-butyric

acid, this guide also includes extensive information on its parent compound, Dicamba, to
provide a thorough contextual understanding.

Core Compound Identification

Dicamba-butyric acid is chemically identified as 2-(4-carboxybutoxy)-3,6-dichlorobenzoic
acid. It is a derivative of Dicamba, where the methoxy group is replaced by a butyric acid ether

linkage.
Property Value
CAS Number 2892008-11-4
Molecular Formula C12H12Cl20s5
Molecular Weight 307.12 g/mol
IUPAC Name 2-(4-carboxybutoxy)-3,6-dichlorobenzoic acid
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Physicochemical and Toxicological Properties

Detailed experimental data specifically for Dicamba-butyric acid is limited. Therefore, the
following tables provide the fundamental properties of Dicamba-butyric acid and a more
extensive dataset for its parent compound, Dicamba, which is expected to exhibit similar,
though not identical, characteristics.

ble 1: Physicochemical ies of Dicaml

Property Value

CAS Number 1918-00-9

Molecular Formula CsHeCl203

Molecular Weight 221.04 g/mol
Appearance White crystalline solid
Melting Point 114-116 °C

Water Solubility 6.5g/Lat25°C

pKa 1.87

Vapor Pressure 4.5 mPa at 25 °C

Table 2: Toxicological Profile of Dicamba
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Endpoint Value Species
Acute Oral LDso 757 - 2740 mg/kg Rat
Acute Dermal LDso >2000 mg/kg Rat
Acute Oral LDso (Northern )
) 216 mg/kg Bird
Bobwhite)
) o Not likely to be a human
Carcinogenicity ]
carcinogen
] No effects on reproduction in
Reproductive Effects Rat
rats
Skin Irritation Moderate Rabbit
Eye Irritation Moderate to Severe Rabbit

Experimental Protocols

Synthesis of Dicamba (Parent Compound)

A common method for the synthesis of Dicamba involves the O-methylation of 3,6-

dichlorosalicylic acid. The following is a representative experimental protocol.

Objective: To synthesize 3,6-dichloro-2-methoxybenzoic acid (Dicamba) from 3,6-

dichlorosalicylic acid.

Materials:

3,6-dichlorosalicylic acid

Dimethyl carbonate

Anhydrous potassium carbonate

Tetrabutylammonium bromide

20% Sodium hydroxide solution
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e 20% Hydrochloric acid solution

e Toluene (or other suitable solvent)

Procedure:

In a reaction vessel, combine 3,6-dichlorosalicylic acid, a portion of the dimethyl carbonate,
anhydrous potassium carbonate, and tetrabutylammonium bromide.

o Heat the mixture to approximately 130 °C with stirring.

e Slowly add the remaining dimethyl carbonate to the reaction mixture over several hours.
 After the addition is complete, continue the reaction for an additional hour.

o Recover the excess dimethyl carbonate.

e Add a 20% sodium hydroxide solution and stir at 100 °C for 2 hours to saponify the product.
e Cool the reaction mixture and acidify to a pH of 2-3 with a 20% hydrochloric acid solution.

e The resulting precipitate, Dicamba, is collected by filtration and purified.

Yields for this type of reaction can be optimized by adjusting molar ratios and reaction
conditions, with reported yields often exceeding 80%.[1]

Conceptual Synthesis of Dicamba-butyric acid

While a detailed experimental protocol for Dicamba-butyric acid is not readily available, a
conceptual synthesis can be proposed based on its structure. This would likely involve the
alkylation of 3,6-dichlorosalicylic acid with a suitable 4-carbon chain containing a protected
carboxylic acid, followed by deprotection.

Mechanism of Action: Auxin Mimicry

Dicamba and, by extension, Dicamba-butyric acid, function as synthetic auxins.[1] Auxins are
a class of plant hormones that regulate various aspects of plant growth and development.
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At high concentrations, synthetic auxins like Dicamba lead to uncontrolled and disorganized
cell division and elongation, particularly in broadleaf plants.[2] This disrupts the plant's normal
physiological processes, including water transport and photosynthesis, ultimately leading to the
death of the plant.[3]

The following diagram illustrates the simplified signaling pathway of natural auxin and its
disruption by synthetic auxins like Dicamba.

Click to download full resolution via product page

Caption: Auxin signaling pathway and its disruption by Dicamba.

Experimental and Analytical Workflows

The development and analysis of compounds like Dicamba-butyric acid often involve
standardized workflows, from initial synthesis to final product analysis. The following diagram
illustrates a logical workflow for the synthesis and characterization of Dicamba-butyric acid.
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Conceptual Synthesis and Analysis Workflow for Dicamba-butyric acid

Starting Materials
(e.g., 3,6-dichlorosalicylic acid)

Chemical Reaction
(Alkylation)

Purification
(e.g., Crystallization, Chromatography)

Purity Analysis

Structural Characterization (e.g., HPLC)

NMR Spectroscopy Mass Spectrometry FTIR Spectroscopy Dicamba-butyric acid

Click to download full resolution via product page

Caption: Workflow for synthesis and analysis of Dicamba-butyric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dicamba-butyric acid CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374791#dicamba-butyric-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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